Tert-butyl Pyridine-3-carboxylate

• IUPAC Name: tert-butyl pyridine-3-carboxylate
• InChI: InChI=1S/C10H13NO2/c1-10(2,3)13-9(12)8-5-4-6-11-7-8/h4-7H,1-3H3
• InChI Key: JYEVUDXCQHLXNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CN=CC=C1
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID50215662
• Molecular Weight: 179.22 g/mol
• CAS No.: 65321-36-0

Description

Tert-butyl Pyridine-3-carboxylate is an organic compound that belongs to the class of pyridine carboxylates It is characterized by a tert-butyl group attached to the nitrogen atom of the pyridine ring and a carboxylate group at the third position of the ring

Scientific Research Applications

Tert-butyl Pyridine-3-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its reactivity makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

Target of Action

For instance, certain pyridine derivatives have been reported to interact with Methionine aminopeptidase 1 .

Mode of Action

It’s worth noting that pyridine derivatives often interact with their targets through a variety of mechanisms, including binding to active sites, altering protein conformation, or modulating enzymatic activity .

Biochemical Pathways

Similar compounds have been found to be involved in various biosynthetic and biodegradation pathways .

Pharmacokinetics

Similar compounds have been found to have diverse pharmacokinetic properties, influenced by factors such as molecular size, polarity, and the presence of functional groups .

Result of Action

Similar compounds have been found to have diverse effects, ranging from modulation of enzymatic activity to alteration of cellular signaling pathways .

Action Environment

The action of Tert-butyl Pyridine-3-carboxylate can be influenced by various environmental factors. For instance, the pH, temperature, and presence of other molecules can affect the stability and efficacy of the compound .

Biochemical Analysis

Biochemical Properties

Tert-butyl Pyridine-3-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances. The nature of these interactions often involves the modulation of enzyme activity, either through inhibition or activation, depending on the specific context of the reaction .

Cellular Effects

This compound influences various cellular processes. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is essential for cell proliferation and differentiation. Additionally, it can alter gene expression patterns, leading to changes in cellular functions and metabolic activities .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with specific biomolecules. It can act as an enzyme inhibitor or activator, depending on the target enzyme. For instance, it has been found to inhibit certain cytochrome P450 enzymes, thereby affecting the metabolism of various substrates. Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but it can degrade over time, leading to changes in its biochemical activity. Long-term exposure to the compound has been associated with alterations in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity or improved cellular function. At higher doses, it can lead to toxic or adverse effects, including cellular damage or disruption of normal metabolic processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its optimal effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism. The compound can undergo oxidation, reduction, and conjugation reactions, leading to the formation of various metabolites. These metabolic pathways can influence the overall biochemical activity of this compound and its effects on cellular function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes and distributed to various cellular compartments. Its localization and accumulation within specific tissues can affect its biochemical activity and overall efficacy .

Subcellular Localization

This compound exhibits specific subcellular localization patterns. It can be targeted to particular cellular compartments or organelles through targeting signals or post-translational modifications. This subcellular localization can influence the compound’s activity and function, as it may interact with specific biomolecules within these compartments .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Tert-butyl Pyridine-3-carboxylate typically involves the esterification of pyridine-3-carboxylic acid with tert-butyl alcohol. This reaction is usually catalyzed by an acid, such as sulfuric acid or hydrochloric acid, under reflux conditions. The reaction can be represented as follows:

$$\text{Pyridine-3-carboxylic acid} + \text{tert-butyl alcohol} \xrightarrow{\text{H}_2\text{SO}_4} \text{this compound} + \text{H}_2\text{O}$$Pyridine-3-carboxylic acid+tert-butyl alcoholH2​SO4​​Tert-butyl Pyridine-3-carboxylate+H2​O

Industrial Production Methods: In an industrial setting, the synthesis of this compound can be scaled up by using continuous flow reactors. These reactors allow for better control of reaction parameters, such as temperature and pressure, leading to higher yields and purity of the product. The use of catalysts, such as sulfuric acid, is also optimized to minimize side reactions and improve efficiency.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, where the tert-butyl group is oxidized to form a carboxylate group.

Reduction: The compound can be reduced to form pyridine-3-carboxylic acid and tert-butyl alcohol.

Substitution: The tert-butyl group can be substituted with other functional groups, such as halogens or alkyl groups, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Halogenation can be achieved using reagents like bromine (Br₂) or chlorine (Cl₂) in the presence of a catalyst.

Major Products Formed:

Oxidation: Pyridine-3-carboxylic acid.

Reduction: Pyridine-3-carboxylic acid and tert-butyl alcohol.

Substitution: Various substituted pyridine derivatives, depending on the substituent introduced.

Comparison with Similar Compounds

Pyridine-3-carboxylic acid: Lacks the tert-butyl group, making it less hydrophobic and less sterically hindered.

Tert-butyl Pyridine-2-carboxylate: The carboxylate group is at the second position, leading to different reactivity and properties.

Tert-butyl Pyridine-4-carboxylate: The carboxylate group is at the fourth position, affecting its chemical behavior.

Uniqueness: Tert-butyl Pyridine-3-carboxylate is unique due to the specific positioning of the tert-butyl and carboxylate groups, which influence its reactivity and interactions with other molecules. This makes it a valuable compound in various chemical and biological applications.

Synthesis routes and methods

Procedure details

tert-butyl-6-bromo-4-oxospiro[chroman-2,4′-piperidine]-1′-carboxylate (19.8 g, 50.0 mmol), bis(pinacolato)diboran (14.0 g, 55.0 mmol), Pd(OAc)2 (560 mg, 2.50 mmol), DPPF (2.77 g, 5.00 mmol), and AcOK (5.82 g, 60.0 mmol) were suspended in dioxane (250 mL) and heated at 100° C. for 10 hours. After cooling down to room temperature, 5-bromo-nicotinic acid tert-butyl ester (14.2 g, 55.0 mmol), Pd(PPh3)4 (5.78 g, 5.00 mmol) and 2M Na2CO3 aq. (125 mL, 250 mmol) were added to the reaction mixture; and then heated at 100° C. for 15 hours. The reaction mixture was diluted with EtOAc and H2O, organic layer was washed with brine and dried over MgSO4. After filtration, the solvents were removed in vacuo and the residue was purified by silica gel column chromatography (hexane/EtOAc=10/0 to 6/4) and the obtained brown solid was crystallized from EtOAc/hexane (1/1) to afford 5-{1′-tert-butoxycarbonyl]-4-oxospiro[chroman-2,4′-piperidin]-6-yl}nicotinic acid tert-butyl ester as a pale yellow solid.